[5-(4-bromophenyl)furan-2-yl]methanamine hydrochloride
Overview
Description
“[5-(4-bromophenyl)furan-2-yl]methanamine hydrochloride” is an organic compound with a molecular formula of C11H11BrClNO . It has a molecular weight of 288.57 g/mol . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H10BrNO.ClH/c12-9-3-1-8(2-4-9)11-6-5-10(7-13)14-11;/h1-6H,7,13H2;1H . This code provides a detailed description of the molecule’s structure, including the positions of the bromine, nitrogen, and oxygen atoms.Scientific Research Applications
Valorization of Plant Biomass
Furan derivatives, including 5-hydroxymethylfurfural (HMF) and its derivatives, are pivotal in transforming plant biomass into valuable chemicals. These compounds serve as platform chemicals, promising alternatives to non-renewable hydrocarbon sources. Research highlights the synthesis of HMF from plant feedstocks and its potential applications in creating monomers, polymers, porous carbon materials, fuels, solvents, pharmaceuticals, and pesticides. Notably, furanic compounds like 2,5-furandicarboxylic acid and 2,5-dimethylfuran are among the derivatives with significant application potential, indicating a move towards a more sustainable chemistry paradigm (Chernyshev, Kravchenko, & Ananikov, 2017).
Biocatalytic Valorization of Furans
The inherent instability of furans like furfural and 5-hydroxymethylfurfural (5-HMF) presents synthetic challenges, often leading to byproducts and impurities. Biocatalysis offers a high-selectivity, low-waste alternative for modifying these compounds under mild conditions. Applications include biodetoxification, selective syntheses through oxidation-reduction processes, and esterification, showcasing promising but modest productivities. This indicates potential for further development and commercial application, underscoring the role of biocatalysis in green chemistry (Domínguez de María & Guajardo, 2017).
Importance in Medicinal Chemistry
Furan and thiophene heterocycles are crucial in medicinal chemistry, serving as key structural units in bioactive molecules. Their incorporation into nucleobases, nucleosides, and analogues significantly impacts drug design, offering alternatives with optimized antiviral, antitumor, antimycobacterial, and antiparkinsonian activities. This review demonstrates the versatility and significance of furan and thiophene derivatives in drug development, highlighting their role in creating compounds with favorable activity and selectivity (Ostrowski, 2022).
Overview of Biphasic Dehydration of Sugars
The biphasic dehydration of sugars to furans, such as 5-HMF and furfural, utilizes solvents like choline chloride for efficient conversion. This process benefits from solvent properties that enhance selectivity and conversion efficiency, although challenges in product extraction persist. This review highlights solvent selection's importance in green chemistry and the promising role of alternative solvents like ethyl acetate and methyl propionate for in situ extraction, presenting a sustainable approach to valorizing lignocellulosic biomass (Esteban, Vorholt, & Leitner, 2020).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include recommendations for handling and storage, first aid measures, and disposal .
Mechanism of Action
Target of Action
The primary targets of [5-(4-bromophenyl)furan-2-yl]methanamine hydrochloride are currently unknown. This compound belongs to the class of organic compounds known as aralkylamines . These are alkylamines in which the alkyl group is substituted at one carbon atom by an aromatic hydrocarbyl group
Pharmacokinetics
The compound’s molecular weight (28857 g/mol) suggests that it may have good oral bioavailability, as compounds with a molecular weight below 500 g/mol are generally well-absorbed. The compound’s hydrochloride salt form may enhance its water solubility, further improving its absorption and distribution.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound’s stability and activity may be affected by factors such as pH, temperature, and the presence of other substances in the environment. The compound is stable at room temperature , suggesting that it may be stable under physiological conditions.
Properties
IUPAC Name |
[5-(4-bromophenyl)furan-2-yl]methanamine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrNO.ClH/c12-9-3-1-8(2-4-9)11-6-5-10(7-13)14-11;/h1-6H,7,13H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBBIBHSAEGHVEN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC=C(O2)CN)Br.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80585865 | |
Record name | 1-[5-(4-Bromophenyl)furan-2-yl]methanamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80585865 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.57 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
39169-94-3, 1049741-11-8 | |
Record name | 1-[5-(4-Bromophenyl)furan-2-yl]methanamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80585865 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | [5-(4-bromophenyl)furan-2-yl]methanamine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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